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Compound of Interest

Compound Name: Sodium phthalimide

Cat. No.: B3327304

This technical guide provides comprehensive information on the chemical compound sodium
phthalimide, focusing on its Chemical Abstracts Service (CAS) number and detailed safety
data. It is intended for researchers, scientists, and professionals in drug development who
handle this substance.

Chemical Identification

Identifier Value

Chemical Name Sodium Phthalimide

Phthalimide sodium salt, 2-Sodio-2,3-dihydro-
Synonyms 1H-isoindole-1,3-dione, Sodium 1,3-dioxo-2,3-
dihydro-1h-isoindol-2-ide[1]

CAS Number 33081-78-6[1][2]
Molecular Formula CsHaNNaO2[1][3][4]
Molecular Weight 169.11 g/mol [3][4]

Physicochemical Properties
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Property Value

Appearance White crystalline solid[1]

Soluble in water and other common organic

Solubilit
Y solvents[1]

Note: Detailed quantitative data on properties like melting point, boiling point, and density for
sodium phthalimide are not readily available in the provided search results. The data for the
parent compound, phthalimide, includes a melting point of > 233.5 °C and a boiling point of 366
°C.

Safety and Hazard Information

Sodium phthalimide is generally considered to have low toxicity under normal conditions of
use.[1] However, it can cause irritation to the eyes, respiratory system, and skin.[1]

3.1. Toxicological Data (for the related compound Phthalimide)

Test Species Route Value
LD50 Rat Oral > 5000 mg/kg[5][6]
LD50 Rabbit Dermal > 7940 mg/kg

3.2. GHS Hazard Statements

While a specific GHS classification for sodium phthalimide is not detailed, based on the
available information for phthalimide, it is not classified as a hazardous substance or mixture
according to Regulation (EC) No. 1272/2008.[5]

3.3. Precautionary Measures
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Precaution

Handling

Avoid contact with eyes, skin, and clothing.[7]
Do not ingest or inhale.[7] Use in a well-
ventilated area.[8] Avoid dust formation.[7] Wash

hands thoroughly after handling.[8]

Storage

Keep container tightly closed in a dry, cool, and
well-ventilated place.[7][9] Store away from
incompatible materials such as strong oxidizing

agents and acidic substances.[1][7]

Personal Protective Equipment (PPE)

Wear appropriate protective gloves, clothing,
and eye/face protection.[7][9] In case of
insufficient ventilation, wear suitable respiratory

equipment.

Experimental Protocols

4.1. First Aid Measures

attention if irritation persists.[8]

to an unconscious person.[5]
4.2. Spill and Leak Procedures
o Ensure adequate ventilation.

e Avoid dust formation.[7]

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

Skin Contact: Wash off with soap and plenty of water.[5]
Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Never give anything by mouth

o Wear appropriate personal protective equipment.[8]
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Sweep up the spilled material and shovel it into a suitable container for disposal.[7]

Avoid dispersal of dust in the air.

Prevent the product from entering drains.[5]

Visualization of Safe Handling Workflow

The following diagram illustrates the standard workflow for the safe handling of sodium

phthalimide in a laboratory setting.

Safe handling workflow for sodium phthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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